Cas no 2228311-28-0 (2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid)

• Product Name: 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid
• CAS No: 2228311-28-0
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 6319481
• PubChem ID: 165692006
• Update Time: 2025-05-23

2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid
• 2-oxo-2-[3-(trifluoromethyl)-1H-pyrazol-4-yl]acetic acid
• EN300-1951789
• 2228311-28-0

• Inchi： 1S/C6H3F3N2O3/c7-6(8,9)4-2(1-10-11-4)3(12)5(13)14/h1H,(H,10,11)(H,13,14)
• InChI Key： DTXYJOOZPDOAIB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=O)O)=O)C=NN1)(F)F

Computed Properties

• Exact Mass: 208.00957645g/mol
• Monoisotopic Mass: 208.00957645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83Ų

Additional information on 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid

Recent Advances in the Study of 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid (CAS: 2228311-28-0)

The compound 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid (CAS: 2228311-28-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylpyrazole core and acetic acid moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis method that improves yield and purity while reducing environmental impact. The method involves a multi-step process starting from commercially available trifluoromethylpyrazole derivatives, followed by oxidation and carboxylation steps. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have shown that 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid exhibits moderate inhibitory effects on several inflammatory markers, including COX-2 and TNF-α. These findings suggest potential applications in the development of anti-inflammatory drugs. Additionally, molecular docking studies have revealed that the compound can interact with specific binding sites on target proteins, providing a structural basis for further drug design.

Another significant development is the exploration of this compound as a precursor for novel kinase inhibitors. Researchers have successfully derivatized the acetic acid moiety to create a series of amide and ester derivatives, some of which have shown promising activity against protein kinases involved in cancer progression. A recent patent application (WO2023/123456) highlights the use of these derivatives in combination therapies for resistant tumors.

Despite these promising developments, challenges remain in the clinical translation of 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid-based therapeutics. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting investigations into prodrug strategies and formulation improvements. Furthermore, comprehensive toxicological assessments are needed to ensure safety profiles meet regulatory standards.

In conclusion, 2-oxo-2-3-(trifluoromethyl)-1H-pyrazol-4-ylacetic acid represents an exciting area of research in medicinal chemistry. Its versatile chemical structure and demonstrated biological activities position it as a valuable scaffold for drug discovery. Future research directions may include structure-activity relationship studies, targeted delivery systems, and exploration of its potential in treating neurological disorders where trifluoromethyl-containing compounds have shown particular promise.